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Compound of Interest

Compound Name: Strontium oxide

Cat. No.: B073684 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the applications of strontium oxide
(SrO) in catalysis, with a focus on its role in biodiesel production, photocatalysis, and other

significant organic transformations. Detailed experimental protocols and quantitative data are

presented to facilitate the practical application of SrO in a research and development setting.

Application: Heterogeneous Catalysis in Biodiesel
Production
Strontium oxide is a highly effective and reusable solid base catalyst for the transesterification

of triglycerides into fatty acid methyl esters (FAME), the main component of biodiesel.[1][2] Its

high basicity and strong base sites contribute to its excellent catalytic activity.[1] The solid

nature of SrO simplifies the purification of the biodiesel product and allows for catalyst

recycling, offering a significant advantage over homogeneous catalysts.[3]

The following tables summarize the reaction conditions and outcomes for biodiesel production

using strontium oxide and its composite catalysts under various conditions.

Table 1: SrO Catalyzed Transesterification of Various Oils
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Soybean

Oil
SrO 3 12:1 65 30 min 95.0 [2]

Palm Oil SrO 3.0 9:1 50 50 min >94 [2]
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SrO/TiO₂
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4 min 87.7 [3]
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0.4-SrO-

CaO/Al₂
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7.50 18:1 65 3 h 98.17 [4]
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Sr-Mg
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oxides

3 6:1 60 75 min 96 [5]

Table 2: Comparison of Alkaline Earth Metal Oxide Catalysts
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BaO Palm Oil 1 9:1 50 30 min 69.44 [2]

SrO Palm Oil 1 9:1 50 30 min 66.93 [2]

CaO
Soybean

Oil
8 12:1 65 3 h 95 [2]

Protocol 1: Preparation of SrO Catalyst by Calcination

This protocol describes the preparation of active SrO from strontium salts.
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Precursor: Start with a strontium salt such as strontium nitrate (Sr(NO₃)₂) or strontium

hydroxide octahydrate (Sr(OH)₂·8H₂O).[3][6]

Calcination: Place the precursor in a muffle furnace. Heat the sample to a high temperature,

typically around 900 °C, for 2-3 hours to ensure complete conversion to strontium oxide.[6]

Cooling: After calcination, allow the SrO catalyst to cool down in a desiccator to prevent

rehydration from atmospheric moisture.[6]

Protocol 2: Transesterification of Vegetable Oil to Biodiesel

This protocol outlines the general procedure for biodiesel production using a prepared SrO

catalyst.

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, add the vegetable oil (e.g., soybean oil) and methanol. A typical methanol to oil molar

ratio is 12:1.[2][6]

Catalyst Addition: Add the freshly prepared SrO catalyst to the mixture. A common catalyst

loading is 3 wt.% relative to the weight of the oil.[2][6]

Reaction: Heat the reaction mixture to 65 °C while stirring vigorously.[2][6] Maintain these

conditions for the specified reaction time (e.g., 30 minutes).[2][6]

Product Separation: After the reaction is complete, cool the mixture. Transfer it to a

separatory funnel and allow the layers to separate. The upper layer is the biodiesel (FAME),

and the lower layer is glycerol.[6]

Purification: Separate the biodiesel layer and wash it with warm deionized water to remove

residual methanol, glycerol, and catalyst. Dry the biodiesel over anhydrous sodium sulfate

and then filter to obtain the purified product.[6]

One of the key advantages of SrO is its reusability. Studies have shown that SrO can be

recycled and reused for up to 10 cycles with only a minor loss of activity (2-3%).[1]

Application: Photocatalysis
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Strontium oxide nanoparticles have demonstrated significant potential in photocatalysis for

environmental remediation, including CO₂ methanation and the degradation of organic

pollutants.

Table 3: Photocatalytic Performance of SrO Nanoparticles
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>90

(CH₄)
[7]
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4-
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SrO NPs - 140 min 99.9 - [7]

Organic
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Degradat
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Cephalex

in
SrO NPs - 140 min 99.8 - [7]

Dye

Degradat
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Malachite

Green

(10 ppm)

SrO-ZnO

NCs
1 mg

Direct

Sunlight
98 - [8]

Dye

Degradat
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Methyl

Orange

(20 mg/L)

Fe/Ti-

codoped

SrO NPs

150 mg
90 min,

pH 4
~98 - [9]

Protocol 3: Synthesis of SrO Nanoparticles via Co-precipitation

This method is commonly used for preparing SrO nanoparticles for photocatalytic applications.

[7][8]
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Precursor Solution: Prepare a solution of a strontium salt, for example, 0.5 M of strontium

acetate hemihydrate in ethanol.[8]

Precipitation: While stirring the strontium salt solution, slowly add a precipitating agent, such

as a 1 M sodium hydroxide solution, dropwise over an hour at room temperature.[8]

Washing: A pale white precipitate will form. Wash the precipitate several times with deionized

water and ethanol to remove impurities.[8]

Drying and Annealing: Dry the washed precipitate in an oven at 60 °C for one hour.

Subsequently, anneal the dried powder in a muffle furnace at 800 °C for 2 hours to obtain

crystalline SrO nanoparticles.[8]

Protocol 4: Photocatalytic Degradation of Organic Dyes

This protocol describes a typical experiment for evaluating the photocatalytic activity of SrO-

based materials.

Catalyst Suspension: Disperse a specific amount of the synthesized SrO-based

photocatalyst (e.g., 1 mg of SrO-ZnO nanocomposites) into an aqueous solution of the target

dye (e.g., 10 ppm malachite green).[8]

Adsorption-Desorption Equilibrium: Stir the suspension in the dark for a period (e.g., 30

minutes) to establish adsorption-desorption equilibrium between the catalyst surface and the

dye molecules.

Photocatalytic Reaction: Expose the suspension to a light source (e.g., direct sunlight or a

specific wavelength lamp).[8]

Monitoring: At regular intervals, take aliquots of the suspension, centrifuge to remove the

catalyst particles, and analyze the concentration of the dye in the supernatant using a UV-Vis

spectrophotometer.

Analysis: Calculate the degradation efficiency as a function of time.

Other Catalytic Applications
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Beyond biodiesel production and photocatalysis, SrO is a versatile catalyst for several other

chemical transformations.[1][3]

Oxidative Coupling of Methane (OCM): Sr-doped La₂O₃ catalysts have shown high

selectivity for the conversion of methane to C2+ hydrocarbons.[10] The presence of SrO is

believed to form surface peroxide species that facilitate the activation of methane.[10]

Selective Oxidation of Alcohols: Strontium-added cobalt aluminate nanocatalysts have

demonstrated improved performance in the selective oxidation of alcohols to their

corresponding aldehydes or ketones.[11]

Dry Reforming of Methane (DRM): SrO acts as an effective promoter for Ni-based catalysts

in the dry reforming of methane, enhancing catalyst stability and H₂ yield by increasing

basicity and improving resistance to coke formation.[12][13]

Nitroaldol and Michael Addition Reactions: The strong basicity of SrO makes it a suitable

catalyst for C-C bond-forming reactions like the nitroaldol (Henry) reaction and Michael

additions.[1][3]
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Caption: General experimental workflow for the synthesis, characterization, and application of

SrO catalysts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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